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Compound of Interest

Compound Name: Triisopropylsilanethiol

Cat. No.: B126304

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and detailed handling precautions for
Triisopropylsilanethiol (TIPS-SH), an organosilicon compound utilized in organic synthesis as
a synthetic equivalent of hydrogen sulfide and as a polarity-reversal catalyst in radical
reactions.[1][2] Due to its hazardous properties, a thorough understanding of its safety profile
and adherence to strict handling protocols are imperative for the protection of laboratory
personnel and the environment.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Triisopropylsilanethiol is presented
in Table 1. This data is essential for the safe design of experiments and for understanding its
behavior under various laboratory conditions.
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Property Value Source
Molecular Formula CoH22SSi [1]
Molecular Weight 190.42 g/mol [1]
Appearance Colorless liquid [1]
Boiling Point 70-75°C @ 2 mm Hg [11121[3]
Density 0.887 g/mL at 25 °C [1]
Flash Point 77 °C (170.6 °F) - closed cup

Vapor Pressure

0.277 mmHg at 25 °C

[1]

Refractive Index

n20/D 1.479

[1]

Solubility

Soluble in most organic

solvents

[1](2]

pKa

9.86 + 0.10 (Predicted)

[1]

Table 1: Physical and Chemical Properties of Triisopropylsilanethiol

Hazard Identification and Classification

Triisopropylsilanethiol is classified as a hazardous substance. A summary of its hazard
classifications is provided in Table 2.
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Hazard .
. Code Description Source
Classification
Skin o
i o H315 Causes skin irritation
Corrosion/Irritation
Serious Eye Causes serious eye
o H319 o
Damage/Eye Irritation irritation
Specific Target Organ ]
. _ May cause respiratory
Toxicity - Single H335 o
irritation
Exposure
o Flammable liquid and
Flammable Liquids H226 [4]

vapor

Table 2: GHS Hazard Classifications for Triisopropylsilanethiol
Signal Word: Warning

Safe Handling and Storage Protocols

Adherence to rigorous safe handling and storage protocols is crucial when working with
Triisopropylsilanethiol.

Appropriate PPE must be worn at all times when handling this chemical.[5]
o Eye Protection: Chemical safety goggles or a face shield.[6]

e Hand Protection: Chemically resistant gloves (e.g., Nitrile rubber). Gloves must be inspected
prior to use and disposed of properly after.[4][5]

» Skin and Body Protection: A lab coat or impervious clothing to prevent skin contact.[5][6]

+ Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood.[6] If
engineering controls are not sufficient, a respirator with an appropriate filter (e.g., type ABEK)
may be necessary.
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e Work should be conducted in a well-ventilated laboratory, with preference given to the use of
a certified chemical fume hood.[6]

o Eyewash stations and safety showers must be readily accessible in the immediate work
area.[6][7]

» Use explosion-proof electrical, ventilating, and lighting equipment.[7]

e Avoid contact with skin, eyes, and clothing.[5]

» Avoid inhalation of vapor or mist.[5]

o Keep away from sources of ignition, including heat, sparks, and open flames.[5][7]
o Take measures to prevent the buildup of electrostatic charge.[5]

e Use only non-sparking tools.[8]

e Ground and bond containers when transferring material.[4][6]

o Handle under an inert atmosphere (e.g., nitrogen or argon) as the material is moisture
sensitive.[9]

o Store in a cool, dry, and well-ventilated place away from incompatible materials such as
oxidizing agents, acids, and moisture.[5][6]

o Keep container tightly closed and sealed until ready for use.[5][6]
» Store in a flammable liquids storage cabinet.[7]

Experimental Workflow for Safe Handling

The following diagram illustrates a generalized workflow for the safe handling of
Triisopropylsilanethiol in a research setting.
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Workflow for Safe Handling of Triisopropylsilanethiol
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Emergency Response Decision Tree for Triisopropylsilanethiol

Emergency Event

Emergency Occurs

Initial Assessnient

Assess the Situation
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Follow-up
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

